Cas no 13472-47-4 (Metastannic acid)

• Product Name: Metastannic acid
• CAS No: 13472-47-4
• MF: H₂O₃Sn
• MW: 168.724079608917
• CID: 87003
• PubChem ID: 427833
• Update Time: 2025-04-18

Metastannic acid Chemical and Physical Properties

Names and Identifiers

• Metastannic acid
• Dihydroxyoxotin(IV)
• stannic acid
• Tin hydroxide oxide
• dihydroxy(oxo)tin
• METASTANNIC ACID 86+%
• 13472-47-4
• DTXSID601316737
• EINECS 236-745-5
• Zinnsaure
• 236-745-5
• Hydrated tin oxide

• MDL： MFCD00799155
• Inchi： 1S/2H2O.O.Sn/h2*1H2;;/q;;;+2/p-2
• InChI Key： AUYOHNUMSAGWQZ-UHFFFAOYSA-L
• SMILES： [Sn](=O)(O)O

Computed Properties

• Exact Mass: 169.90300
• Monoisotopic Mass: 169.903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: White amorphous powder
• PSA: 57.53000
• LogP: -1.61360
• Solubility: It is insoluble in water, acid and alkali, and can be obtained by CO melting with alkali. It loses water significantly when heated

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Inorganic salts Inorganic tin salts